Cas no 2411217-94-0 (N-{4-[3-(carbamoylmethyl)piperidine-1-carbonyl]phenyl}prop-2-enamide)

• Product Name: N-{4-[3-(carbamoylmethyl)piperidine-1-carbonyl]phenyl}prop-2-enamide
• CAS No: 2411217-94-0
• MF: C₁₇H₂₁N₃O₃
• MW: 315.366944074631
• CID: 5910286
• PubChem ID: 165795371
• Update Time: 2025-10-30

N-{4-[3-(carbamoylmethyl)piperidine-1-carbonyl]phenyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26582771
• 2411217-94-0
• N-{4-[3-(carbamoylmethyl)piperidine-1-carbonyl]phenyl}prop-2-enamide
• Z3298070086

• Inchi： 1S/C17H21N3O3/c1-2-16(22)19-14-7-5-13(6-8-14)17(23)20-9-3-4-12(11-20)10-15(18)21/h2,5-8,12H,1,3-4,9-11H2,(H2,18,21)(H,19,22)
• InChI Key： VJODFGRHUGLBPQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)NC(C=C)=O)N1CCCC(CC(N)=O)C1

Computed Properties

• Exact Mass: 315.15829154g/mol
• Monoisotopic Mass: 315.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 92.5Ų

Additional information on N-{4-[3-(carbamoylmethyl)piperidine-1-carbonyl]phenyl}prop-2-enamide

Introduction to N-{4-[3-(carbamoylmethyl)piperidine-1-carbonyl]phenyl}prop-2-enamide and Its Significance in Modern Chemical Biology

N-{4-[3-(carbamoylmethyl)piperidine-1-carbonyl]phenyl}prop-2-enamide, a compound with the CAS number 2411217-94-0, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The unique combination of functional groups within its framework, including the carbamoylmethyl and piperidine-1-carbonyl moieties, contributes to its multifaceted biological activities.

The molecular architecture of N-{4-[3-(carbamoylmethyl)piperidine-1-carbonyl]phenyl}prop-2-enamide is meticulously designed to interact with biological targets in a highly specific manner. The presence of the phenyl ring and the prop-2-enamide moiety enhances its binding affinity to various enzymes and receptors, making it a promising candidate for the development of novel therapeutic agents. Recent studies have highlighted its potential in modulating pathways associated with inflammation, neurodegeneration, and metabolic disorders.

In the realm of drug discovery, the synthesis and characterization of N-{4-[3-(carbamoylmethyl)piperidine-1-carbonyl]phenyl}prop-2-enamide have been influenced by cutting-edge methodologies in organic chemistry. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to optimize its structure and enhance its pharmacological properties. These approaches have not only improved the yield and purity of the compound but also provided valuable insights into its mechanism of action.

The pharmacological profile of N-{4-[3-(carbamoylmethyl)piperidine-1-carbonyl]phenyl}prop-2-enamide has been extensively evaluated through in vitro and in vivo studies. Research has demonstrated its ability to inhibit key enzymes involved in disease pathways, thereby exhibiting therapeutic potential. For instance, studies have shown that this compound can modulate the activity of matrix metalloproteinases (MMPs), which are implicated in various pathological processes, including cancer progression and tissue remodeling.

Moreover, the compound's interaction with biological targets has been studied using state-of-the-art spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have provided detailed structural information about the compound's conformational dynamics and binding interactions. Such insights are crucial for designing derivatives with enhanced efficacy and reduced side effects.

The development of N-{4-[3-(carbamoylmethyl)piperidine-1-carbonyl]phenyl}prop-2-enamide also aligns with the growing trend towards personalized medicine. By leveraging high-throughput screening technologies, researchers can identify specific analogs that exhibit tailored biological responses based on individual patient profiles. This approach holds promise for developing targeted therapies that are more effective and less toxic compared to conventional treatments.

In conclusion, N-{4-[3-(carbamoylmethyl)piperidine-1-carbonyl]phenyl}prop-2-enamide represents a significant milestone in chemical biology and pharmaceutical innovation. Its unique structural features and diverse biological activities make it a valuable tool for further research and drug development. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in addressing some of the most challenging medical conditions faced today.